Manganese sulfate monohydrate
Overview
Description
Manganese (II) sulfate monohydrate acts as a colorant in dyes . It is used in the preparation of manganese and manganese dioxide . It finds application for remediation of manganese-deficient soil and is also used in dry-cell batteries .
Synthesis Analysis
Manganese sulfate monohydrate can be synthesized from a pregnant leach solution (PLS) by antisolvent crystallization with methanol . The optimum conditions determined in this study were a temperature of 50 °C, precipitation time of 5 min, and seed amount of 2% .Molecular Structure Analysis
Manganese sulfate monohydrate has the molecular formula MnSO4·H2O . The structure of MnSO4·H2O has been determined by X-ray crystallography . The O6 coordination sphere is provided by four separate sulfate groups and a pair of mutually trans bridging aquo ligands .Chemical Reactions Analysis
In basic solutions, H2O2 oxidizes Mn (II) to Mn (IV), giving a brown precipitate . Manganese (II) sulfate monohydrate can undergo metathesis reaction with different chromate, molybdate, and tungstate salts in aqueous medium to form corresponding hydrated manganese group 6 metal oxides .Physical And Chemical Properties Analysis
Manganese sulfate monohydrate has a molar mass of 169.02 g/mol . It appears as pale pink solid . It is soluble in water, with a solubility of 52 g/100 mL at 5 °C and 70 g/100 mL at 70 °C .Scientific Research Applications
- Field : Chemical Engineering
- Application : Manganese sulfate monohydrate is used in the antisolvent crystallization process .
- Method : The precipitation of manganese sulfate monohydrate from a pregnant leach solution (PLS) by antisolvent crystallization with methanol was investigated. The effects of temperature, time, seeding, and volume ratio of organic antisolvent to the aqueous PLS (O/A) were studied .
- Results : The optimum conditions determined in this study were a temperature of 50 °C, precipitation time of 5 min, and seed amount of 2%, and the maximum tested O/A ratio was adopted for all experiments since it gave a satisfactory Mn recovery. The precipitation efficiency of manganese was 91% under these conditions .
- Field : Veterinary Science
- Application : Manganese sulfate monohydrate is used as a source of manganese in animal feed .
- Method : Manganous oxide and manganous sulphate monohydrate are added to animal feed as a source of manganese .
- Results : Manganese, an essential trace element, functions as an enzyme activator and is a constituent of several enzymes. Primary signs of manganese deficiency are impaired growth, skeletal abnormalities, depressed reproductive function, ataxia of the newborn and faults in lipid and carbohydrate metabolism .
- Field : Biochemistry
- Application : Manganese sulfate monohydrate is used as a source of manganese ion in biological research .
- Method : It is used in culturing of Bacillus licheniformis and the induction of chromosomal abnormalities in plants .
- Results : Manganese sulfate monohydrate has been utilized to investigate the enzyme dependent glycosylation of endogenous glycoproteins in human skeletal muscle .
- Field : Industrial Chemistry
- Application : Manganese sulfate monohydrate acts as a colorant in dyes .
- Method : It is used in the preparation of dyes .
- Results : The use of manganese sulfate monohydrate in dye manufacturing has not been quantitatively described .
- Field : Environmental Science
- Application : Manganese sulfate monohydrate finds application for remediation of manganese-deficient soil .
- Method : It is used to treat manganese-deficient soil .
- Results : The use of manganese sulfate monohydrate in soil remediation has not been quantitatively described .
Antisolvent Crystallization
Animal Nutrition
Biochemical Research
Dye Manufacturing
Soil Remediation
Battery Manufacturing
- Field : Electrical Engineering
- Application : Manganese sulfate monohydrate is a key material in the manufacturing of rechargeable batteries, including for electric vehicles .
- Method : It is used in the preparation of rechargeable batteries .
- Results : The use of manganese sulfate monohydrate in the manufacturing of rechargeable batteries for electric vehicles has not been quantitatively described .
- Field : Industrial Chemistry
- Application : Manganese sulfate monohydrate finds application in various industrial processes, including the production of ceramics .
- Method : It is used in the preparation of ceramics .
- Results : The use of manganese sulfate monohydrate in ceramics production has not been quantitatively described .
- Field : Environmental Science
- Application : Manganese sulfate monohydrate is employed in water treatment processes to remove impurities and contaminants .
- Method : It is used in the removal of iron and manganese from water, improving its quality and taste .
- Results : The use of manganese sulfate monohydrate in water treatment has not been quantitatively described .
- Field : Industrial Chemistry
- Application : Manganese sulfate monohydrate is used as a component in metal surface treatment .
- Method : It is used in the treatment of metal surfaces .
- Results : The use of manganese sulfate monohydrate in metal surface treatment has not been quantitatively described .
- Field : Agricultural Science
- Application : Manganese sulfate monohydrate is used in the production of fertilizers .
- Method : It is used in the preparation of fertilizers .
- Results : The use of manganese sulfate monohydrate in fertilizer production has not been quantitatively described .
Electric Vehicle Batteries
Ceramics Production
Water Treatment
Metal Surface Treatment
Fertilizer Production
Pigment Manufacturing
- Field : Industrial Chemistry
- Application : Manganese sulfate monohydrate is used in the preparation of other manganese compounds .
- Method : It is used in the reaction of manganese dioxide with sulfuric acid and subsequent crystallization .
- Results : The use of manganese sulfate monohydrate in the preparation of other manganese compounds has not been quantitatively described .
- Field : Botany
- Application : Manganese sulfate monohydrate plays a role in chlorophyll synthesis, which is necessary for photosynthesis in plants .
- Method : It aids in the process of photosynthesis by playing a role in chlorophyll synthesis .
- Results : Manganese improves the absorption of other nutrients, such as nitrogen and phosphorus, by facilitating their transportation within the plant .
- Field : Botany
- Application : Manganese sulfate monohydrate is a co-factor for numerous enzymes involved in essential plant functions .
- Method : It activates enzymes that facilitate nitrogen metabolism, lipid synthesis, and DNA replication .
- Results : Manganese helps in the production of enzymes with antioxidant properties, protecting plants from oxidative stress and damage caused by free radicals .
- Field : Botany
- Application : Manganese sulfate monohydrate helps in the production of enzymes with antioxidant properties .
- Method : It helps in the production of enzymes with antioxidant properties .
- Results : Manganese helps in the production of enzymes with antioxidant properties, protecting plants from oxidative stress and damage caused by free radicals .
Safety And Hazards
Future Directions
properties
IUPAC Name |
manganese(2+);sulfate;hydrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mn.H2O4S.H2O/c;1-5(2,3)4;/h;(H2,1,2,3,4);1H2/q+2;;/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISPYRSDWRDQNSW-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.[O-]S(=O)(=O)[O-].[Mn+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
MnSO4.H2O, H2MnO5S | |
Record name | MANGANESE(II) SULFATE MONOHYDRATE | |
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Record name | MANGANESE SULPHATE MONOHYDRATE | |
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Related CAS |
7785-87-7 (Parent) | |
Record name | Manganese sulfate hydrate | |
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DSSTOX Substance ID |
DTXSID4020795 | |
Record name | Manganese(II) sulfate monohydrate | |
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Molecular Weight |
169.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Manganese(ii) sulfate monohydrate appears as odorless pale red slightly efflorescent crystals or light pink powder. pH (5% solution) 3.7. (NTP, 1992), Dry Powder, Light red solid; Slightly efflorescent; [Merck Index] Pink hygroscopic solid; [ICSC] Light red hygroscopic powder; [Aldrich MSDS], PINK HYGROSCOPIC CRYSTALS. | |
Record name | MANGANESE(II) SULFATE MONOHYDRATE | |
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Record name | Sulfuric acid, manganese(2+) salt (1:1) monohydrate | |
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Record name | Manganese sulfate monohydrate | |
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Record name | MANGANESE SULPHATE MONOHYDRATE | |
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Solubility |
50 to 100 mg/mL at 70 °F (NTP, 1992), Solubility in water, g/100ml: 76.2 (freely soluble) | |
Record name | MANGANESE(II) SULFATE MONOHYDRATE | |
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Record name | MANGANESE SULPHATE MONOHYDRATE | |
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Density |
2.95 (NTP, 1992) - Denser than water; will sink, Relative density (water = 1): 2.95 | |
Record name | MANGANESE(II) SULFATE MONOHYDRATE | |
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Record name | MANGANESE SULPHATE MONOHYDRATE | |
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Product Name |
Manganese Sulfate | |
CAS RN |
10034-96-5, 15244-36-7 | |
Record name | MANGANESE(II) SULFATE MONOHYDRATE | |
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Record name | Manganese sulfate hydrate | |
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Record name | Sulfuric acid, manganese(2+) salt (1:1) monohydrate | |
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Record name | Manganese(II) sulfate monohydrate | |
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Record name | Sulfuric acid, manganese(2 ) salt (1:1), hydrate | |
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Record name | MANGANESE SULFATE | |
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Record name | MANGANESE SULPHATE MONOHYDRATE | |
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Melting Point |
greater than 752 °F (NTP, 1992), 400-450 °C | |
Record name | MANGANESE(II) SULFATE MONOHYDRATE | |
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URL | https://cameochemicals.noaa.gov/chemical/20583 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | MANGANESE SULPHATE MONOHYDRATE | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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